Cas no 2034276-21-4 (3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole)

• Product Name: 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
• CAS No: 2034276-21-4
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5766173
• PubChem ID: 119102315
• Update Time: 2025-05-24

3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• (4-ethoxyphenyl)-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
• AKOS026694040
• 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
• F6524-1856
• 2034276-21-4
• (3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(4-ethoxyphenyl)methanone

• Inchi： 1S/C15H17N3O3/c1-2-20-13-5-3-11(4-6-13)15(19)18-8-7-12(9-18)14-16-10-21-17-14/h3-6,10,12H,2,7-9H2,1H3
• InChI Key： WRLLNNYDRRLKDC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCC)N1CCC(C2=NOC=N2)C1

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole

Comprehensive Overview of 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole (CAS No. 2034276-21-4)

The compound 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole (CAS No. 2034276-21-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive oxadiazole core, coupled with a pyrrolidine moiety and an ethoxybenzoyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole has surged, driven by the need for innovative therapeutic agents. The 1,2,4-oxadiazole ring, a key feature of this molecule, is known for its stability and versatility in drug design. This has led to its exploration in areas such as central nervous system (CNS) disorders, anti-inflammatory agents, and even antimicrobial applications. The presence of the 4-ethoxybenzoyl group further enhances its pharmacokinetic properties, making it a subject of intense study.

One of the most frequently asked questions about CAS No. 2034276-21-4 revolves around its synthesis and purification. The compound is typically synthesized through a multi-step process involving cyclization reactions and amide bond formation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. These methods are critical for researchers aiming to reproduce its synthesis or modify its structure for enhanced efficacy.

The pharmacological potential of 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole is another hot topic in scientific circles. Preliminary studies suggest that it may exhibit neuroprotective effects, possibly due to its ability to modulate specific receptor pathways. This has sparked interest in its application for conditions like neurodegenerative diseases, where current treatment options are limited. Additionally, its anti-inflammatory properties are being explored for potential use in autoimmune disorders.

From a molecular modeling perspective, the compound's three-dimensional structure offers intriguing insights into its binding affinity with various enzymes and receptors. Computational studies have highlighted its potential as a lead compound for further optimization. Researchers are particularly keen on understanding how modifications to the pyrrolidin-3-yl or ethoxybenzoyl groups could enhance its bioactivity. Such investigations are often supported by docking simulations and quantitative structure-activity relationship (QSAR) analyses.

Another area of interest is the compound's metabolic stability and toxicity profile. Early-stage in vitro and in vivo studies have shown promising results, but comprehensive toxicological assessments are still underway. This is a critical step for its eventual transition into preclinical trials. Given the growing emphasis on safety and efficacy in drug development, these evaluations are closely monitored by the scientific community.

The industrial applications of 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of other specialty chemicals. For instance, it has been explored as a ligand in catalysis and as a building block for advanced materials. This versatility underscores its importance in both academic and industrial research settings.

In conclusion, 3-[1-(4-ethoxybenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole (CAS No. 2034276-21-4) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to material science, highlight its potential to address some of the most pressing challenges in modern science. As research progresses, this compound is likely to remain a focal point for innovation and discovery.